Cas no 62122-06-9 (1H-1,2,4-Triazole-3,5-diamine, 1-(2-propenyl)-)

1H-1,2,4-Triazole-3,5-diamine, 1-(2-propenyl)- structure
62122-06-9 structure
Product Name:1H-1,2,4-Triazole-3,5-diamine, 1-(2-propenyl)-
CAS No:62122-06-9
MF:C5H9N5
MW:139.158459424973
CID:457305
PubChem ID:71389708
Update Time:2025-04-19

1H-1,2,4-Triazole-3,5-diamine, 1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3,5-diamine, 1-(2-propenyl)-
    • 1-prop-2-enyl-1,2,4-triazole-3,5-diamine
    • 62122-06-9
    • 1-(Prop-2-en-1-yl)-1H-1,2,4-triazole-3,5-diamine
    • DTXSID20811690
    • Inchi: 1S/C5H9N5/c1-2-3-10-5(7)8-4(6)9-10/h2H,1,3H2,(H4,6,7,8,9)
    • InChI Key: NMLHTWKFGWVBBK-UHFFFAOYSA-N
    • SMILES: N1(C(N)=NC(N)=N1)CC=C

Computed Properties

  • Exact Mass: 139.08597
  • Monoisotopic Mass: 139.08579531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • PSA: 82.75
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